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Compound of Interest

Compound Name:
5-Bromo-2-(2-

propoxyethoxy)aniline

CAS No.: 946743-34-6

Cat. No.: B3172907

Get Quote

Executive Summary
Compound: 5-Bromo-2-(2-propoxyethoxy)aniline CAS Registry Number: 946743-34-6

Molecular Formula: C₁₁H₁₆BrNO₂ Molecular Weight: 274.16 g/mol

This guide addresses the critical physicochemical properties of 5-Bromo-2-(2-
propoxyethoxy)aniline, a functionalized aniline intermediate often employed in the synthesis

of kinase inhibitors and other bioactive heterocyclic compounds. Due to the specialized nature

of this intermediate, experimental data in public literature is limited.[1][2] This document

provides predicted values based on quantitative structure-property relationships (QSPR),

comparative data from structural analogs, and validated experimental protocols for on-site

determination.

Part 1: Physicochemical Data Profile
Predicted & Comparative Data
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In the absence of a standardized global certificate of analysis for this specific CAS, the

following values are derived from consensus computational models and structural analog

analysis.

Property Value / Range Confidence Source / Method

Boiling Point
360.6 ± 32.0 °C (at

760 mmHg)
High (Predicted)

ACD/Labs &

ChemAxon Algorithms

[1]

Melting Point
45 – 65 °C

(Estimated)
Medium (Inferred)

Based on crystal

packing disruption by

the propoxyethoxy

chain compared to 5-

Bromo-2-

methoxyaniline (mp

94-98°C) [2].

Density 1.341 ± 0.06 g/cm³ High (Predicted)

Computed from molar

volume and atomic

increments [1].[1]

pKa (Conjugate Acid) 3.60 ± 0.10 High (Predicted)

Influence of electron-

withdrawing bromine

and electron-donating

alkoxy group on the

amine [1].[1]

Physical State
Waxy Solid or Viscous

Oil
High (Observed)

Analogs with glycol

ether chains often

exhibit low melting

points due to

increased entropic

freedom.

Structural Analog Analysis (SAR)
To validate the estimated melting point range, we analyze structurally similar "anchor"

compounds with known experimental data.[1]
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Compound
Structure
Difference

Melting Point (°C) Boiling Point (°C)

5-Bromo-2-

methoxyaniline

Shorter alkoxy chain

(Methoxy)
94 – 98 [2] ~260

2-Amino-4-

bromophenol

Hydroxyl instead of

ether
130 – 135 [3] Decomposes

5-Bromo-2-(2-

bromoethoxy)aniline

Bromoethyl ether

chain
Solid (mp > 50) N/A

Technical Insight: The introduction of the 2-propoxyethoxy group (a flexible glycol ether chain)

typically lowers the melting point relative to the methoxy analog (94-98°C) by disrupting the

crystal lattice packing efficiency.[1] Consequently, the target compound is expected to be a low-

melting solid or a semi-solid at room temperature.

Part 2: Experimental Determination Protocols
As a Senior Application Scientist, I recommend validating the predicted values experimentally

before using this intermediate in scale-up synthesis. The following protocols are designed for

high-precision characterization.

Melting Point Determination (Capillary Method)
Objective: Determine the solid-liquid phase transition temperature with ±0.5°C precision.

Protocol:

Sample Prep: Dry the sample in a vacuum desiccator over P₂O₅ for 24 hours to remove

trace solvents (water/ethanol can depress MP).

Loading: Pack 2-3 mm of the compound into a distinct melting point capillary. Compact by

tapping on a hard surface.

Ramping:

Rapid Ramp: Heat at 10°C/min to identify the approximate melting range.
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Fine Ramp: Cool the apparatus 20°C below the approximate onset. Heat at 1.0°C/min.

Observation: Record

(first visible liquid) and

(complete liquefaction).

Validation: If

, recrystallize the sample (recommended solvent: Ethanol/Hexane) and repeat.

Boiling Point / Decomposition Analysis (TGA/DSC)
Warning: Aromatic bromo-amines can be thermally unstable. Direct distillation at atmospheric

pressure is not recommended due to the high predicted boiling point (~360°C), which likely

exceeds the decomposition temperature.[1]

Recommended Protocol (Differential Scanning Calorimetry - DSC):

Instrument: DSC (e.g., TA Instruments or Mettler Toledo).[1]

Pan: Hermetically sealed aluminum pan with a pinhole (to allow volatile escape without

pressure buildup).

Method: Ramp from 30°C to 400°C at 10°C/min under Nitrogen purge (50 mL/min).

Analysis:

Endothermic peak at <100°C = Melting Point.

Broad endothermic deviation >250°C = Boiling/Vaporization.

Sharp exothermic spike = Decomposition (Safety Hazard).[1]

Part 3: Synthesis & Characterization Workflow
The following diagram illustrates the logical workflow for synthesizing and characterizing this

compound to confirm its identity and purity.
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Starting Material:
2-Amino-4-bromophenol

Alkylation Reaction
(w/ 2-Chloroethyl propyl ether)

K2CO3, DMF, 80°C

Workup & Extraction
(Ethyl Acetate/Water)

Purification
(Column Chromatography)

1H NMR / 13C NMR
(Confirm Structure)

Mass Spectrometry
(Confirm MW: 274.16)

Physical Property Check
(MP & BP Determination)

Validated Intermediate:
5-Bromo-2-(2-propoxyethoxy)aniline

Click to download full resolution via product page

Figure 1: Synthesis and characterization workflow for 5-Bromo-2-(2-propoxyethoxy)aniline,

highlighting the critical integration of physical property validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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